Cas no 2549065-48-5 (2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile)

• Product Name: 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile
• CAS No: 2549065-48-5
• MF: C₁₉H₁₉F₃N₄O₂S
• MW: 424.439973115921
• CID: 5316394
• PubChem ID: 154884124
• Update Time: 2025-06-27

2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[3-[Methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-1-piperidinyl]sulfonyl]benzonitrile
• 2549065-48-5
• AKOS040000977
• 2-[(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile
• F6676-4724
• 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile

• Inchi： 1S/C19H19F3N4O2S/c1-25(18-16(19(20,21)22)8-4-10-24-18)15-7-5-11-26(13-15)29(27,28)17-9-3-2-6-14(17)12-23/h2-4,6,8-10,15H,5,7,11,13H2,1H3
• InChI Key： KUIYFPJMVLMVDK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)(N1CCCC(C1)N(C)C1C(C(F)(F)F)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 424.11808152g/mol
• Monoisotopic Mass: 424.11808152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.4±60.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Additional information on 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile

Introduction to 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile (CAS No. 2549065-48-5)

2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile, identified by its Chemical Abstracts Service (CAS) number 2549065-48-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a sulfonyl group linked to a benzonitrile moiety, and an amine-substituted piperidine ring. The presence of multiple functional groups, such as the trifluoromethyl group and the methylamino moiety, endows this molecule with unique physicochemical properties and potential biological activities.

The structural composition of 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile makes it a promising candidate for further exploration in drug discovery. The sulfonyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in the development of novel therapeutic agents. Additionally, the benzonitrile moiety has been extensively studied for its role in various pharmacological applications, including anti-inflammatory and anticancer effects.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The amine-substituted piperidine ring in 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile suggests potential interactions with protein kinases and other enzymes involved in signal transduction. This has led to investigations into its efficacy as a modulator of cellular processes relevant to diseases such as cancer, neurodegeneration, and inflammatory disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, analogs containing sulfonylbenzonitrile groups have demonstrated significant pharmacological activity in preclinical studies. The trifluoromethyl group, a key feature of this molecule, is often incorporated into drug candidates due to its ability to improve lipophilicity and binding affinity. Furthermore, the methylamino substituent can influence the compound's solubility and bioavailability, making it an attractive scaffold for medicinal chemists.

The synthesis of 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile involves multiple steps that require precise control over reaction conditions. The introduction of the sulfonyl group typically requires the use of sulfonating agents such as chlorosulfonic acid or sulfur trioxide complexes. The subsequent formation of the benzonitrile moiety often involves cyanation reactions using reagents like copper(I) cyanide or trimethylsilyl cyanide. The final step involves the functionalization of the piperidine ring with the appropriate amine substituents.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it feasible to produce larger quantities for further research. These innovations have also facilitated the exploration of novel derivatives with tailored biological properties.

In terms of biological activity, preliminary studies on 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)sulfonyl]benzonitrile have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For example, it has been observed to modulate the activity of protein kinases that are overexpressed in cancer cells, leading to cell cycle arrest and apoptosis. Additionally, its interaction with other targets such as ion channels and G protein-coupled receptors has been investigated for potential therapeutic applications.

The pharmacokinetic profile of 2-[(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-y lsulfonyl]benzonitrile is another critical aspect that needs to be evaluated. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's suitability for clinical development. In vitro studies using cell-based models and ex vivo systems have provided valuable insights into these parameters. For instance, solubility assays have revealed that modifications to the molecular structure can significantly impact water solubility.

Computational modeling has also played a pivotal role in understanding the interactions between 2-[ (3-{Methyl[3-(trifluoromethyl)pyridin - 2 - y l ] amino } p i p e r i d i n - 1 - y l ) sulfony l ] benzon i tr i l e and biological targets. Techniques such as molecular docking and molecular dynamics simulations have allowed researchers to predict binding affinities and identify key interaction sites. These computational approaches complement experimental data by providing high-resolution insights into molecular recognition processes.

The potential therapeutic applications of 2-[ ( 3 - { M e t h y l [ 3 - ( t r i f lu o r o m e t h y l ) p y r i d i n - 2 - y l ] a m i n o } p i p e r i d i n - 1 - y l ) sulfony l ] benzonitrile are diverse and span multiple disease areas. In oncology, for example, it has shown promise as a kinase inhibitor capable of disrupting tumor growth signaling pathways. In neurology, research is ongoing to assess its potential role in treating neurodegenerative disorders by modulating neuronal excitability and protecting against oxidative stress.

In conclusion, 2-[ ( 3 - { M e t h y l [ 3 - ( t r i f lu o r o m e t h y l ) p y r i d i n - 2 - y l ] a m i n o } p i p e r i d i n - 1 - y l ) sulfony l ] benzonitrile (CAS No . 2549065 -48 -5) represents a fascinating molecule with significant potential in pharmaceutical research . Its complex structure , unique functional groups , and promising biological activities make it an attractive candidate for further investigation . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs .